Cas no 2228758-94-7 (2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine)

• Product Name: 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine
• CAS No: 2228758-94-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5965740
• PubChem ID: 165614316
• Update Time: 2025-11-01

2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine
• 2228758-94-7
• EN300-1749784

• Inchi： 1S/C8H13N3/c1-2-11-4-3-8(10-11)6-5-7(6)9/h3-4,6-7H,2,5,9H2,1H3
• InChI Key： SHBVWJNZEWARNK-UHFFFAOYSA-N
• SMILES： NC1CC1C1C=CN(CC)N=1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine (CAS No. 2228758-94-7)

The compound 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine (CAS No. 2228758-94-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive cyclopropylamine core, coupled with an ethyl-substituted pyrazole moiety, makes it a valuable scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the synthesis of small-molecule drugs targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine has surged due to their versatility in drug design. The pyrazole ring, a common feature in many FDA-approved drugs, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. Meanwhile, the cyclopropylamine group is known for its role in enhancing metabolic stability and bioavailability, making this compound a promising candidate for further research.

One of the most frequently asked questions in scientific forums and search engines is: "What are the synthetic routes for 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine?" The synthesis typically involves multi-step organic reactions, including cyclopropanation of appropriate precursors and subsequent functionalization of the pyrazole ring. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods have been explored to improve yield and enantioselectivity, addressing the growing need for efficient and sustainable chemical processes.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine. Researchers are investigating how modifications to the ethyl group or the cyclopropane ring affect its biological activity. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with potential drug targets, such as G-protein-coupled receptors (GPCRs) or kinases.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been studied as a building block for agrochemicals and material science innovations. Its robust chemical stability and functional group compatibility make it suitable for designing advanced polymers or catalysts. This versatility aligns with the increasing industrial focus on green chemistry and sustainable synthesis, which prioritize environmentally friendly and cost-effective production methods.

In summary, 2-(1-ethyl-1H-pyrazol-3-yl)cyclopropan-1-amine (CAS No. 2228758-94-7) represents a compelling area of research due to its multifaceted chemical properties and broad applicability. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.